![molecular formula C18H16BrN3OS B2780569 N-(4-bromophenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide CAS No. 851131-03-8](/img/structure/B2780569.png)
N-(4-bromophenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-bromophenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide, also known as BPIA, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of thioacetamide derivatives and has been found to possess a number of interesting properties that make it a valuable tool for investigating various biological processes.
Scientific Research Applications
- N-(4-bromophenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide has demonstrated antifungal properties. Researchers have investigated its efficacy against fungal pathogens, including Candida species and dermatophytes. The compound’s mechanism of action involves inhibiting fungal cell wall synthesis or disrupting membrane integrity .
- Inflammation plays a crucial role in various diseases. This compound has been studied for its anti-inflammatory effects. It may modulate pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Further research is needed to explore its potential therapeutic applications in inflammatory conditions .
- Some studies suggest that N-(4-bromophenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide exhibits cytotoxic effects against cancer cells. It may interfere with cell proliferation, induce apoptosis, or inhibit specific signaling pathways. Researchers are investigating its potential as an adjunct in cancer therapy .
- The thioamide group in this compound allows it to chelate metal ions. It could be explored as a potential ligand for metal-based drugs or as a diagnostic agent for metal detection in biological samples .
- Preliminary studies indicate that this compound possesses antibacterial activity against Gram-positive bacteria. Its mode of action may involve disrupting bacterial cell membranes or interfering with essential metabolic pathways .
- Although limited, there is interest in exploring the cardiovascular effects of this compound. It may impact blood pressure regulation or vascular function. Researchers are investigating its potential as a cardiovascular drug candidate .
Antifungal Activity
Anti-Inflammatory Potential
Anticancer Properties
Metal Ion Chelation
Antibacterial Activity
Hypertension and Cardiovascular Research
properties
IUPAC Name |
N-(4-bromophenyl)-2-[1-(3-methylphenyl)imidazol-2-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16BrN3OS/c1-13-3-2-4-16(11-13)22-10-9-20-18(22)24-12-17(23)21-15-7-5-14(19)6-8-15/h2-11H,12H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCZATNOERSHQSC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N2C=CN=C2SCC(=O)NC3=CC=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16BrN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-bromophenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.